(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one

• IUPAC Name: (2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one
• InChI: InChI=1S/C6H8N2O3/c9-6-4(7-10)2-1-3-5(6)8-11/h10-11H,1-3H2/b7-4-,8-5-
• InChI Key: MLAWCOBYMMKWMA-IUNAMMOKSA-N
• Canonical SMILES: C1CC(=NO)C(=O)C(=NO)C1
• Isomeric SMILES: C1C/C(=N/O)/C(=O)/C(=N\O)/C1
• Molecular Formula: C6H8N2O3
• Molecular Weight: 156.14 g/mol
• CAS RN: 10528-54-8

Description

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one, also known as BHIC, is a cyclic compound that has gained attention in the scientific community due to its potential applications in various fields. BHIC is a versatile molecule that can be synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one has been shown to inhibit the activity of enzymes that are essential for the survival of bacteria and fungi. This compound works by binding to the active site of these enzymes, preventing them from carrying out their normal function. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not cause any significant adverse effects in animals. This compound has been shown to have a high affinity for metal ions, which makes it a potential candidate for the development of metal ion sensors. This compound has also been shown to have antioxidant properties, making it a potential candidate for the development of new antioxidants.

Advantages and Limitations for Lab Experiments

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one has several advantages for lab experiments, including its low toxicity profile, high stability, and ease of synthesis. However, this compound has some limitations, including its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for the study of (2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one. One potential direction is the development of new antibiotics based on this compound. This compound could also be used to develop new metal ion sensors for environmental monitoring. Additionally, this compound could be further studied for its potential use in cancer treatment, and its antioxidant properties could be further explored for the development of new antioxidants.
Conclusion:
This compound is a versatile molecule that has potential applications in various fields, including medicine, agriculture, and material science. This compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its potential use in cancer treatment and its antioxidant properties. Further research is needed to fully explore the potential of this compound in these areas.

Synthesis Methods

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one can be synthesized using various methods, including the reaction of cyclohexanone with hydroxylamine hydrochloride in the presence of a base. Another method involves the reaction of cyclohexanone oxime with formaldehyde in the presence of a base. The synthesis of this compound can also be achieved through the reaction of cyclohexanone with hydroxylamine-O-sulfonic acid.

Scientific Research Applications

(2Z,6Z)-2,6-bis(hydroxyimino)cyclohexan-1-one has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has been shown to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been studied for its potential use in cancer treatment as it has been shown to inhibit the growth of cancer cells.